Cas no 1261986-08-6 ([1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-)

• Product Name: [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-
• CAS No: 1261986-08-6
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD18313234
• CID: 2767687
• Update Time: 2025-10-18

[1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-

• MDL： MFCD18313234
• Inchi： 1S/C15H16O2/c1-10-9-13(17-3)5-6-14(10)12-4-7-15(16)11(2)8-12/h4-9,16H,1-3H3
• InChI Key： MQWBJLRYILQVAY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2C)=CC=C(O)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-

[1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-

[1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- is a complex organic compound with the CAS registry number 1261986-08-6. This compound belongs to the class of biphenyl derivatives, which are widely studied in the fields of organic chemistry and materials science due to their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with specific substituents that influence its chemical behavior and potential applications.

The structure of [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- includes a hydroxyl group (-OH) at the 4-position of one phenyl ring and a methoxy group (-OCH₃) at the 4' position of the other phenyl ring. Additionally, there are two methyl groups (-CH₃) attached to the 2' and 3 positions of the second phenyl ring. These substituents not only affect the compound's solubility and reactivity but also play a crucial role in determining its optical properties and biological activity.

Recent studies have highlighted the potential of biphenyl derivatives like [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- in various applications. For instance, researchers have explored their use as precursors in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of electron-donating groups like methoxy and methyl enhances the compound's ability to participate in π-conjugation, making it suitable for applications in light-emitting diodes (LEDs) and solar cells.

In addition to its electronic properties, [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- has shown promise in medicinal chemistry. Its hydroxyl group can act as a hydrogen bond donor, which is a desirable feature for drug molecules aiming to interact with biological targets. Recent research has focused on modifying this compound to improve its bioavailability and pharmacokinetic properties, potentially leading to new therapeutic agents.

The synthesis of [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- typically involves multi-step organic reactions. Common methods include nucleophilic aromatic substitution and coupling reactions using palladium catalysts. These methods allow for precise control over the substitution pattern on the biphenyl system, ensuring high purity and consistency in the final product.

From an environmental perspective, understanding the fate and toxicity of [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl- is essential for its safe handling and application. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion, [1,1'-Biphenyl]-4-ol, 4'-methoxy-2',3-dimethyl-* (CAS No: 1261986-08-) is a versatile compound with potential applications in electronics, materials science